ethyl 7-methyl-3-oxo-5-phenyl-2-(4-pyridinylmethylene)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-7-methyl-3-oxo-5-phenyl-2-(pyridin-4-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C22H19N3O3S/c1-3-28-21(27)18-14(2)24-22-25(19(18)16-7-5-4-6-8-16)20(26)17(29-22)13-15-9-11-23-12-10-15/h4-13,19H,3H2,1-2H3/b17-13-
• InChI Key: KYAXOHSWBBBXLV-LGMDPLHJSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=NC=C4)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C/C4=CC=NC=C4)/S2)C
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

The compound “ethyl 7-methyl-3-oxo-5-phenyl-2-(4-pyridinylmethylene)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a derivative of pyrimidine. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of similar compounds involves a series of steps. For instance, in the synthesis of triazole-pyrimidine-based compounds, the compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The desired solid ethyl 4-methyl-6-oxo-2-phenyl-5,6-dihydropyridine-3-carboxylate derivatives were obtained in 60–65% yield and used directly in the next step.

Molecular Structure Analysis

The molecular structure of similar compounds has been established using Single Crystal X-Ray Diffraction (SCXRD) analysis. The role of the halogen-π interaction on the formation of one-dimensional homochiral chains is revealed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include nucleophilic attack, formation of intermediate products, and [3,3]-Claisen rearrangement.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Mechanism of Action

The mechanism of action of similar compounds involves the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. A molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.

Future Directions

The future directions for research on similar compounds include further exploration of their neuroprotective and anti-inflammatory properties. The novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents.